2-[(4-chloro-3-methylphenoxy)methyl]-5-ethoxy-1H-benzimidazole

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 2-[(4-chloro-3-methylphenoxy)methyl]-6-ethoxy-1H-benzimidazole
• InChI: InChI=1S/C17H17ClN2O2/c1-3-21-13-5-7-15-16(9-13)20-17(19-15)10-22-12-4-6-14(18)11(2)8-12/h4-9H,3,10H2,1-2H3,(H,19,20)
• InChI Key: HDSHDXDHMZAYEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)COC3=CC(=C(C=C3)Cl)C

Description

2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE is a synthetic organic compound that belongs to the class of benzodiazoles This compound is characterized by the presence of a chlorinated phenoxy group, a methyl group, and an ethoxy group attached to a benzodiazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the reaction of 4-chloro-3-methylphenol with an appropriate benzodiazole derivative under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the reaction conditions to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorinated phenoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding quinones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzodiazoles with various functional groups.

Scientific Research Applications

2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects.

Comparison with Similar Compounds

Similar Compounds

4-CHLORO-2-METHYLPHENOXYACETIC ACID: A phenoxy herbicide with similar structural features.

2,4-DICHLOROPHENOXYACETIC ACID: Another phenoxy herbicide with a different substitution pattern.

3-[(2-CHLORO-4-METHYLPHENOXY)METHYL]-4-METHOXYBENZALDEHYDE: A compound with similar functional groups but different core structure.

Uniqueness

2-[(4-CHLORO-3-METHYLPHENOXY)METHYL]-5-ETHOXY-1H-1,3-BENZODIAZOLE is unique due to its combination of a benzodiazole core with a chlorinated phenoxy group and an ethoxy group. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.